N-[(2,3-dimethyl-1H-indol-5-yl)methyl]-1-(methylthio)-2-propanamine

• IUPAC Name: N-[(2,3-dimethyl-1H-indol-5-yl)methyl]-1-methylsulfanylpropan-2-amine
• InChI: InChI=1S/C15H22N2S/c1-10(9-18-4)16-8-13-5-6-15-14(7-13)11(2)12(3)17-15/h5-7,10,16-17H,8-9H2,1-4H3
• InChI Key: UDCRNHAELDETHY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(NC2=C1C=C(C=C2)CNC(C)CSC)C
• Molecular Formula: C15H22N2S
• Molecular Weight: 262.4 g/mol

Description

N-[(2,3-dimethyl-1H-indol-5-yl)methyl]-1-(methylthio)-2-propanamine, also known as DMIP, is a chemical compound that has gained significant attention in scientific research in recent years. This compound is a potent inhibitor of monoamine oxidase A and B, which makes it a promising candidate for the treatment of various neurological and psychiatric disorders.

Scientific Research Applications

N-[(2,3-dimethyl-1H-indol-5-yl)methyl]-1-(methylthio)-2-propanamine has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to be a potent inhibitor of monoamine oxidase A and B, which are enzymes that play a crucial role in the metabolism of neurotransmitters such as serotonin, dopamine, and norepinephrine. By inhibiting these enzymes, N-[(2,3-dimethyl-1H-indol-5-yl)methyl]-1-(methylthio)-2-propanamine can increase the levels of these neurotransmitters in the brain, which can have beneficial effects on mood, cognition, and behavior.

Mechanism of Action

The mechanism of action of N-[(2,3-dimethyl-1H-indol-5-yl)methyl]-1-(methylthio)-2-propanamine involves the inhibition of monoamine oxidase A and B, which leads to an increase in the levels of neurotransmitters such as serotonin, dopamine, and norepinephrine in the brain. This increase in neurotransmitter levels can have beneficial effects on mood, cognition, and behavior, which makes N-[(2,3-dimethyl-1H-indol-5-yl)methyl]-1-(methylthio)-2-propanamine a promising candidate for the treatment of various neurological and psychiatric disorders.
Biochemical and Physiological Effects:
N-[(2,3-dimethyl-1H-indol-5-yl)methyl]-1-(methylthio)-2-propanamine has been shown to have several biochemical and physiological effects in preclinical studies. It has been shown to increase the levels of neurotransmitters such as serotonin, dopamine, and norepinephrine in the brain, which can have beneficial effects on mood, cognition, and behavior. N-[(2,3-dimethyl-1H-indol-5-yl)methyl]-1-(methylthio)-2-propanamine has also been shown to have antioxidant and anti-inflammatory properties, which can protect against oxidative stress and neuroinflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[(2,3-dimethyl-1H-indol-5-yl)methyl]-1-(methylthio)-2-propanamine for lab experiments is its potent inhibitory activity against monoamine oxidase A and B. This makes it a valuable tool for studying the role of these enzymes in the metabolism of neurotransmitters and the pathophysiology of various neurological and psychiatric disorders. However, one of the limitations of N-[(2,3-dimethyl-1H-indol-5-yl)methyl]-1-(methylthio)-2-propanamine is its potential toxicity, which can limit its use in certain experimental settings. Additionally, N-[(2,3-dimethyl-1H-indol-5-yl)methyl]-1-(methylthio)-2-propanamine has a relatively short half-life, which can make it challenging to maintain stable levels of the compound in vivo.

Future Directions

There are several future directions for research on N-[(2,3-dimethyl-1H-indol-5-yl)methyl]-1-(methylthio)-2-propanamine. One area of interest is the development of novel N-[(2,3-dimethyl-1H-indol-5-yl)methyl]-1-(methylthio)-2-propanamine analogs with improved pharmacokinetic properties and reduced toxicity. Another area of interest is the investigation of the therapeutic potential of N-[(2,3-dimethyl-1H-indol-5-yl)methyl]-1-(methylthio)-2-propanamine in various neurological and psychiatric disorders, such as depression, anxiety, and Parkinson's disease. Additionally, further studies are needed to elucidate the molecular mechanisms underlying the biochemical and physiological effects of N-[(2,3-dimethyl-1H-indol-5-yl)methyl]-1-(methylthio)-2-propanamine, which can provide insights into the pathophysiology of these disorders.

Synthesis Methods

The synthesis of N-[(2,3-dimethyl-1H-indol-5-yl)methyl]-1-(methylthio)-2-propanamine involves the reaction of 2,3-dimethylindole with 2-bromo-1-(methylthio)propane in the presence of a palladium catalyst. The resulting intermediate product is then treated with sodium borohydride to obtain N-[(2,3-dimethyl-1H-indol-5-yl)methyl]-1-(methylthio)-2-propanamine in high yield and purity. This synthesis method has been optimized and validated in several studies, and it is considered to be a reliable and efficient approach for the preparation of N-[(2,3-dimethyl-1H-indol-5-yl)methyl]-1-(methylthio)-2-propanamine.